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Compound of Interest

Compound Name: Glyphosate-13C2,15N

Cat. No.: B564288 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the solid-

phase extraction (SPE) of the isotopically labeled internal standard, Glyphosate-13C2,15N,

from various matrices. The methodologies outlined are crucial for accurate quantification in

environmental monitoring, food safety analysis, and toxicological studies.

Introduction
Glyphosate is a widely used broad-spectrum herbicide, and its presence in the environment

and food chain is a subject of ongoing scientific scrutiny. Accurate and sensitive quantification

of glyphosate and its primary metabolite, aminomethylphosphonic acid (AMPA), is essential.

The use of isotopically labeled internal standards, such as Glyphosate-13C2,15N, is the gold

standard for achieving high accuracy and precision in analytical methods like liquid

chromatography-tandem mass spectrometry (LC-MS/MS) by correcting for matrix effects and

variations in sample preparation.

Solid-phase extraction (SPE) is a critical sample preparation technique that concentrates the

analyte of interest and removes interfering substances from the sample matrix. This document

details various SPE protocols optimized for the extraction of Glyphosate-13C2,15N, which,

due to its chemical similarity, will have extraction characteristics nearly identical to native

glyphosate.
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Quantitative Data Summary
The following tables summarize the performance of different SPE methods for glyphosate

analysis, which are directly applicable to the extraction of Glyphosate-13C2,15N.

Table 1: SPE Performance in Water Samples

SPE
Sorbent

Derivatizati
on

Recovery
(%)

RSD (%) LOQ (µg/L) Reference

Anion

Exchange

Resin

FMOC-Cl 67.1 - 104.0 N/A 0.20 [1]

Online SPE FMOC-Cl 75 - 100 < 10 N/A [2]

AFFINIMIP®

Glyphosate
None 70 - 96 N/A N/A [3]

Table 2: SPE Performance in Biological and Food Matrices

Matrix
SPE
Sorbent

Derivatiza
tion

Recovery
(%)

RSD (%) LOQ
Referenc
e

Urine

Cation &

Anion

Exchange

None 79.1 - 119 4 - 10 0.48 ng/mL [4]

Honey

Oasis HLB

& Oasis

WCX

FMOC-Cl 85 - 110 ≤ 10 0.05 ppm [5][6]

Honey

(Online

SPE)

N/A FMOC-Cl
95.2 -

105.3
1.6 - 7.2 1 µg/kg [7]

Red Wine

AFFINIMIP

®

Glyphosate

None 70 - 96 N/A N/A [3]
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Experimental Protocols
Protocol 1: SPE of Glyphosate-13C2,15N from Water
Samples using Anion Exchange Cartridges
This protocol is suitable for the extraction of glyphosate and its labeled standard from drinking

or environmental water samples. Derivatization with FMOC-Cl is performed prior to LC-MS/MS

analysis to enhance chromatographic retention and sensitivity.[1][8]

Materials:

Anion exchange SPE cartridges

Water sample

Glyphosate-13C2,15N standard solution

Methanol (MeOH)

Hydrochloric acid (HCl), 50.0 mmol L⁻¹

Borate buffer

9-fluorenylmethylchloroformate (FMOC-Cl) solution

Phosphoric acid (H₃PO₄)

Dichloromethane (DCM)

Procedure:

Sample Preparation:

To a 100 mL water sample, add the appropriate volume of Glyphosate-13C2,15N internal

standard solution.

Adjust the sample pH to 6.0.

SPE Cartridge Conditioning:
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Condition the anion exchange SPE cartridge by passing 5 mL of MeOH followed by 5 mL

of deionized water.

Sample Loading:

Load the prepared water sample onto the SPE cartridge at a flow rate of 5.0 mL/min.

Washing:

Wash the cartridge with 5 mL of deionized water to remove any unbound impurities.

Elution:

Elute the retained analytes with 5.0 mL of 50.0 mmol L⁻¹ HCl at a flow rate of 1.0 mL/min.

Derivatization:

To the eluate, add borate buffer followed by FMOC-Cl solution.[9]

Vortex the mixture and incubate.

Add H₃PO₄ to stop the reaction.

Liquid-Liquid Extraction (LLE) Cleanup:

Add DCM to the derivatized solution and vortex.

Allow the layers to separate and collect the aqueous (top) layer for LC-MS/MS analysis.[9]

Protocol 2: SPE of Glyphosate-13C2,15N from Urine
using Mixed-Mode Cation Exchange Cartridges
This protocol describes a method for the determination of glyphosate and its labeled standard

in human urine without a derivatization step.[4]

Materials:

Oasis MCX SPE cartridges
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Urine sample

Glyphosate-13C2,15N standard solution

Methanol (MeOH)

Deionized water

Formic acid

Procedure:

Sample Preparation:

Transfer a 250 µL aliquot of urine into a polypropylene tube.

Fortify the sample with the Glyphosate-13C2,15N internal standard.

Vortex the sample vigorously and let it stand at room temperature for 30 minutes.

SPE Cartridge Conditioning:

Precondition the Oasis MCX cartridge with 2 mL of MeOH followed by 2 mL of deionized

water.

Sample Loading:

Load the prepared urine sample onto the conditioned cartridge.

Washing:

Wash the cartridge with 2 mL of deionized water, followed by 2 mL of MeOH.

Elution:

Elute the analytes from the cartridge with an appropriate volume of elution solvent (e.g.,

methanol with 5% formic acid).

Reconstitution:
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Evaporate the eluate to dryness under a gentle stream of nitrogen.

Reconstitute the residue in a mobile phase-compatible solution (e.g., water:acetonitrile

(95:5, v/v) containing 0.1% formic acid) for LC-MS/MS analysis.[4]

Visualizations
The following diagrams illustrate the experimental workflows for the described SPE protocols.

Sample Preparation Solid-Phase Extraction Derivatization & Cleanup

100 mL Water Sample Add Glyphosate-13C2,15N IS Adjust pH to 6.0 Condition Anion
Exchange Cartridge Load Sample Wash Cartridge Elute with HCl Derivatize with FMOC-Cl LLE with DCM Aqueous Layer to

LC-MS/MS

Click to download full resolution via product page

Caption: SPE Workflow for Water Samples.

Sample Preparation Solid-Phase Extraction Final Steps

250 µL Urine Sample Fortify with IS Vortex & Incubate Condition Oasis
MCX Cartridge Load Sample Wash Cartridge Elute Analytes Evaporate to Dryness Reconstitute Inject to LC-MS/MS

Click to download full resolution via product page

Caption: SPE Workflow for Urine Samples.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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